Cas no 825650-06-4 (1,4-Benzenedicarboxylic acid, 2-(2-bromophenoxy)-, dimethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-(2-bromophenoxy)-, dimethyl ester
• CAS No: 825650-06-4
• MF: C₁₆H₁₃BrO₅
• MW: 365.175424337387
• CID: 687652
• PubChem ID: 57839250
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-(2-bromophenoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(2-bromophenoxy)-, dimethyl ester
• dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate
• SCHEMBL490654
• 825650-06-4
• DTXSID40728099
• 2-(2-Bromo-phenoxy)-terephthalic acid dimethyl ester
• XURFQLOMVOWLKL-UHFFFAOYSA-N

• Inchi： 1S/C16H13BrO5/c1-20-15(18)10-7-8-11(16(19)21-2)14(9-10)22-13-6-4-3-5-12(13)17/h3-9H,1-2H3
• InChI Key： XURFQLOMVOWLKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=C(C(=O)OC)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 363.99464g/mol
• Monoisotopic Mass: 363.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų